![molecular formula C10H9BrO2S2 B1416444 Ethyl 3-(bromomethyl)thieno[3,2-b]thiophene-2-carboxylate CAS No. 1118786-99-4](/img/structure/B1416444.png)
Ethyl 3-(bromomethyl)thieno[3,2-b]thiophene-2-carboxylate
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Overview
Description
Ethyl 3-(bromomethyl)thieno[3,2-b]thiophene-2-carboxylate is a chemical compound with the molecular formula C10H9BrO2S2 and a molecular weight of 305.22 . This molecule has been used in the synthesis of novel metal-free organic dyes for Dye-Sensitized Solar Cells .
Synthesis Analysis
The synthesis of this compound involves various chemical reactions. For instance, it has been synthesized from thieno[3,2-b]thiophene, applying Cu-catalyzed Ullmann coupling reaction . It’s also been reported that the compound can be prepared via regioselective (C-5) halogenation followed by cross-coupling with 4-alkoxyphenyltrifluoroborate salts .Molecular Structure Analysis
The InChI code for this compound is 1S/C10H9BrO2S2/c1-2-13-10(12)9-6(5-11)8-7(15-9)3-4-14-8/h3-4H,2,5H2,1H3 . This indicates the presence of a bromomethyl group attached to the thieno[3,2-b]thiophene ring, and a carboxylate group attached to the ethyl group.Chemical Reactions Analysis
This compound has been used in various chemical reactions. For example, it has been used in the synthesis of novel bis(triazolothiadiazines), bis(quinoxalines), bis(thiadiazoles), and bis(oxadiazole) which are linked to the thieno[2,3-b]thiophene core via phenoxymethyl group .Physical And Chemical Properties Analysis
This compound has a boiling point of approximately 411.8°C at 760 mmHg, a density of approximately 1.6 g/cm3, and a refractive index of n20D 1.67 .Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
Ethyl 3-(bromomethyl)thieno[3,2-b]thiophene-2-carboxylate and its derivatives are frequently used in the synthesis of novel heterocyclic compounds. For example, methyl 2-(bromomethyl)thiophene-3-carboxylates have been used to synthesize benzo[4,5]furo[3,2-b]thieno[2,3-d]pyridin-4(5H)-ones, demonstrating their utility in creating new heterocyclic systems (Yagodkina-Yakovenko, Bol’but, & Vovk, 2018).
Building Blocks for Conjugated Polymers
These compounds serve as key building blocks for synthesizing conjugated polymers. A notable example is the use of trifluoromethylated thieno[3,4-b]thiophene-2-ethyl carboxylate in the creation of conjugated polymers with altered optical and electrochemical properties, highlighting their potential in materials science (Deng, Wu, Cao, Zhang, Sun, & Marder, 2013).
Applications in Organic Photovoltaic Cells
Thieno[3,2-b]thiophene derivatives, including this compound, have shown promise in the field of organic photovoltaic cells. They are used in the development of semiconducting polymers for high-performance single and tandem organic photovoltaic cells, demonstrating their importance in renewable energy technologies (Kim, Song, Kim, Kang, Shin, & Hwang, 2014).
Dye-Sensitized Solar Cells
These compounds have also been utilized in the synthesis of organic dyes for dye-sensitized solar cells (DSSCs). Studies have shown that compounds containing ethyl thieno[3,4-b]thiophene-2-carboxylate entities exhibit significant efficiency in DSSCs, indicating their potential in the field of sustainable energy (Chen, Chou, Tsai, Chen, Lin, Yao, & Chen, 2012).
Liquid Crystal Technology
In the field of liquid crystal technology, derivatives of thieno[3,2-b]thiophene-2-carboxylate have been synthesized to study their mesogenic behavior. Their applications in liquid crystal displays (LCDs) are explored, reflecting their significance in advanced display technologies (Gipson, Sampson, & Seed, 2009).
Heterocyclic Synthesis
Furthermore, this compound is integral in the synthesis of various heterocyclic compounds. Its use in the preparation of thieno[2,3-d]-pyrimidine and other heterocyclic systems underscores its versatility in organic synthesis (Hemdan & Abd El-Mawgoude, 2015).
Future Directions
While specific future directions for this compound are not mentioned in the search results, thiophene-based compounds have attracted great interest in industry as well as academia due to their wide range of applications . They are likely to continue being a topic of interest for the development of new materials and therapeutic agents.
Mechanism of Action
Target of Action
Thiophene derivatives have been known to exhibit a variety of biological effects, suggesting they interact with multiple targets .
Mode of Action
Thiophene derivatives are known to interact with various biological targets, but the specific interactions of this compound require further investigation .
properties
IUPAC Name |
ethyl 6-(bromomethyl)thieno[3,2-b]thiophene-5-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrO2S2/c1-2-13-10(12)9-6(5-11)8-7(15-9)3-4-14-8/h3-4H,2,5H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIGDLGTWFIZCDA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(S1)C=CS2)CBr |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrO2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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